Cas no 1880910-78-0 (N-3-(4-methyl-1,3-thiazol-2-yl)pyrrolidin-3-ylacetamide)

• Product Name: N-3-(4-methyl-1,3-thiazol-2-yl)pyrrolidin-3-ylacetamide
• CAS No: 1880910-78-0
• MF: C₁₀H₁₅N₃OS
• MW: 225.31060051918
• CID: 5211474
• PubChem ID: 122156879
• Update Time: 2025-06-12

N-3-(4-methyl-1,3-thiazol-2-yl)pyrrolidin-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[3-(4-methyl-2-thiazolyl)-3-pyrrolidinyl]-
• N-3-(4-methyl-1,3-thiazol-2-yl)pyrrolidin-3-ylacetamide

• Inchi： 1S/C10H15N3OS/c1-7-5-15-9(12-7)10(13-8(2)14)3-4-11-6-10/h5,11H,3-4,6H2,1-2H3,(H,13,14)
• InChI Key： IYNRYBSSNPTTIG-UHFFFAOYSA-N
• SMILES： C(NC1(C2=NC(C)=CS2)CCNC1)(=O)C

Additional information on N-3-(4-methyl-1,3-thiazol-2-yl)pyrrolidin-3-ylacetamide

Comprehensive Overview of N-3-(4-methyl-1,3-thiazol-2-yl)pyrrolidin-3-ylacetamide (CAS No. 1880910-78-0): Properties, Applications, and Research Insights

The compound N-3-(4-methyl-1,3-thiazol-2-yl)pyrrolidin-3-ylacetamide (CAS No. 1880910-78-0) has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This heterocyclic compound, characterized by its thiazole and pyrrolidine moieties, is a subject of interest for researchers exploring novel drug candidates. Its molecular formula and precise configuration make it a valuable scaffold for designing small-molecule inhibitors and bioactive agents.

In recent years, the demand for N-3-(4-methyl-1,3-thiazol-2-yl)pyrrolidin-3-ylacetamide has surged, particularly in the context of targeted drug discovery and medicinal chemistry. Researchers are investigating its potential role in modulating enzyme activity and receptor binding, with studies focusing on its applicability in neurological disorders and metabolic diseases. The compound's CAS No. 1880910-78-0 is frequently cited in patent literature, underscoring its commercial and scientific relevance.

One of the key reasons behind the growing popularity of N-3-(4-methyl-1,3-thiazol-2-yl)pyrrolidin-3-ylacetamide is its structural versatility. The presence of both thiazole and pyrrolidine rings allows for diverse chemical modifications, enabling researchers to fine-tune its pharmacokinetic properties. This adaptability aligns with current trends in personalized medicine, where tailored molecular designs are critical for addressing specific patient needs. Moreover, the compound's lipophilicity and hydrogen-bonding capacity make it a promising candidate for blood-brain barrier penetration, a hot topic in neuropharmacology.

From a synthetic perspective, CAS No. 1880910-78-0 represents a challenging yet rewarding target for organic chemists. Its synthesis often involves multi-step protocols, including cyclization reactions and amide coupling, which are areas of active methodological development. Recent advancements in green chemistry have also influenced the production of this compound, with researchers exploring catalytic methods and solvent-free conditions to improve sustainability.

The N-3-(4-methyl-1,3-thiazol-2-yl)pyrrolidin-3-ylacetamide has also been linked to innovations in high-throughput screening (HTS) platforms. Its compatibility with automated synthesis and computational modeling tools has made it a staple in drug discovery pipelines. As the pharmaceutical industry shifts toward AI-driven drug design, compounds like this are increasingly analyzed using machine learning algorithms to predict their bioactivity and toxicity profiles.

In conclusion, N-3-(4-methyl-1,3-thiazol-2-yl)pyrrolidin-3-ylacetamide (CAS No. 1880910-78-0) stands at the intersection of cutting-edge research and industrial application. Its multifaceted properties and adaptability to modern drug development strategies ensure its continued relevance in scientific discourse. For researchers and industry professionals alike, this compound offers a wealth of opportunities to explore new frontiers in therapeutic innovation.